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Compound of Interest

Compound Name: Gigantol isomer-1

Cat. No.: B150167 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Activities of a

Promising Natural Compound

Gigantol, a bibenzyl compound of significant interest in the scientific community, has

demonstrated a range of pharmacological activities, positioning it as a compelling candidate for

drug development. This technical guide provides a comprehensive overview of Gigantol
isomer-1, focusing on its chemical identity, physicochemical properties, and its role in

modulating key cellular signaling pathways. This document is intended for researchers,

scientists, and professionals in the field of drug discovery and development.

Chemical Structure and Identity
Gigantol is structurally identified as a bibenzyl derivative. The designation "Gigantol isomer-1"

is often used synonymously in the literature with Gigantol.

IUPAC Name: 5-[2-(3-hydroxy-5-methoxyphenyl)ethyl]-2-methoxyphenol[1]

CAS Number: 67884-30-4[1]

Molecular Formula: C₁₆H₁₈O₄[1]

Molecular Weight: 274.31 g/mol [1]

Physicochemical Properties
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A summary of the key physicochemical properties of Gigantol is presented below. The data

includes both experimentally determined and computationally predicted values to offer a

comprehensive profile.

Property Value Source

Physical State Off-white crystal or oil BioCrick

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

BioCrick, AbMole BioScience

Melting Point
Not available (often handled as

an oil)
N/A

Boiling Point Not available N/A

pKa (acidic) 9.7 (predicted) N/A

LogP 2.7 (computed) PubChem

Hydrogen Bond Donors 2 PubChem

Hydrogen Bond Acceptors 4 PubChem

Spectroscopic Data
The structural elucidation of Gigantol is supported by various spectroscopic techniques.
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Spectroscopy Data Highlights

¹H NMR (400 MHz, CDCl₃)

δ 6.83 (d, J = 8.0 Hz, 1H), 6.68 (dd, J = 8.0, 1.8

Hz, 1H), 6.62 (d, J = 1.8 Hz, 1H), 6.31 (s, 1H),

6.25 (d, J = 2.0 Hz, 2H), 5.47 (s, 1H), 3.84 (s,

3H), 3.75 (s, 3H), 2.80 (dt, J = 11.8, 5.9 Hz, 4H)

¹³C NMR (101 MHz, CDCl₃)

δ 160.9, 156.6, 146.3, 144.6, 143.8, 133.6,

121.0, 114.2, 111.2, 108.1, 106.9, 99.1, 55.9,

55.3, 38.3, 37.3

Mass Spectrometry (LC-MS/MS)

Precursor [M+H]⁺: 275.126 m/z. Major fragment

ions at 137.058197, 151.073120, 138.061493,

122.033989, and 136.050018 m/z.

UV-Vis Spectroscopy
Maximum absorbance peaks observed around

220 nm and 280 nm.

Experimental Protocols
Synthesis of Gigantol
A common synthetic route to Gigantol involves a Wittig olefination followed by hydrogenation

and demethylation, starting from commercially available 3,5-dimethoxybenzaldehyde. The

crude product is typically purified by column chromatography.

Extraction and Isolation from Dendrobium Species
Gigantol can be efficiently extracted from the stems and leaves of Dendrobium species using

ultrasonic-assisted extraction. An optimized protocol utilizes 92.98% methanol as the solvent, a

solid-to-liquid ratio of 1:27.2 (g/mL), and an extraction temperature of 41.41 °C.

Cell Viability (MTT) Assay
The cytotoxic effects of Gigantol are frequently assessed using the MTT assay. A

representative protocol is as follows:

Seed cells (e.g., A549 human lung carcinoma) in a 96-well plate at a density of 1 x 10⁴

cells/well and allow to adhere overnight.
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Treat the cells with varying concentrations of Gigantol (e.g., 0, 25, 50, 100 µM) for 24 to 48

hours.

Four hours prior to the end of the incubation period, add 10 µL of MTT solution (5 mg/mL in

PBS) to each well.

After the incubation, add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to

each well to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Western Blot Analysis
To investigate the effect of Gigantol on protein expression in signaling pathways, the following

Western blot protocol is typically employed:

Treat cells with the desired concentrations of Gigantol for the specified time.

Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

Determine the protein concentration of the lysates using a BCA assay.

Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel and transfer to a

PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with primary antibodies against target proteins (e.g., Akt, p-Akt, β-

catenin) overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Biological Activities and Signaling Pathways
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Gigantol exhibits a wide array of biological activities, with its anti-cancer and anti-inflammatory

properties being the most extensively studied.

Anti-Cancer Effects
Gigantol has been shown to inhibit cell proliferation, induce apoptosis, and suppress

metastasis in various cancer cell lines, including non-small cell lung cancer, breast cancer, and

bladder cancer. These effects are mediated through the modulation of several key signaling

pathways.

PI3K/Akt/mTOR Pathway: Gigantol has been observed to suppress the phosphorylation of Akt,

a key kinase in this pro-survival pathway. This leads to the downstream inhibition of mTOR and

a reduction in cell proliferation and survival.
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Caption: Gigantol inhibits the PI3K/Akt/mTOR signaling pathway.
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Wnt/β-catenin Pathway: Gigantol has been reported to inhibit the Wnt/β-catenin signaling

pathway by reducing the levels of phosphorylated LRP6 and cytosolic β-catenin. This leads to

a decrease in the transcription of Wnt target genes involved in cell proliferation and migration.
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In Vitro Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Gigantol Isomer-1: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150167#gigantol-isomer-1-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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